N-(6-isopropylbenzo[d]thiazol-2-yl)-1-(thiophen-2-ylsulfonyl)piperidine-4-carboxamide

• IUPAC Name: N-(6-propan-2-yl-1,3-benzothiazol-2-yl)-1-thiophen-2-ylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C20H23N3O3S3/c1-13(2)15-5-6-16-17(12-15)28-20(21-16)22-19(24)14-7-9-23(10-8-14)29(25,26)18-4-3-11-27-18/h3-6,11-14H,7-10H2,1-2H3,(H,21,22,24)
• InChI Key: BWWDPTMOFQHAMU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC2=C(C=C1)N=C(S2)NC(=O)C3CCN(CC3)S(=O)(=O)C4=CC=CS4
• Molecular Formula: C20H23N3O3S3
• Molecular Weight: 449.6 g/mol
• CAS No.: 941941-70-4

Description

N-(6-isopropylbenzo[d]thiazol-2-yl)-1-(thiophen-2-ylsulfonyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C20H23N3O3S3 and its molecular weight is 449.6. The purity is usually 95%.
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Scientific Research Applications

Microwave-assisted Synthesis of Hybrid Molecules

Research has explored the microwave-assisted synthesis of hybrid molecules containing various moieties and investigated their biological activities. Compounds with antimicrobial, antilipase, and antiurease activities were identified, indicating potential applications in treating infections and metabolic disorders (Başoğlu et al., 2013).

Synthesis and Microbial Studies of Pyridine Derivatives

Another study focused on the synthesis of pyridine derivatives, showcasing their antibacterial and antifungal properties. This suggests applications in developing new antimicrobial agents (Patel & Agravat, 2007).

Design and Synthesis of Mycobacterium Tuberculosis GyrB Inhibitors

Thiazole-aminopiperidine hybrid analogues were designed and synthesized as novel inhibitors of Mycobacterium tuberculosis GyrB. These compounds offer potential applications in tuberculosis treatment (Jeankumar et al., 2013).

Synthesis of Benzothiazole Derivatives for Antimicrobial Activity

A study on the synthesis and in-silico appraisal of substituted 2-aminobenzothiazoles derivatives revealed their antimicrobial activity. This research opens up possibilities for the development of new antimicrobial agents (Anuse et al., 2019).

Anti-breast Cancer Activity of Novel Derivatives

Research into the anti-breast cancer activity of novel derivatives, including thiophene and thiazole, highlights potential applications in cancer therapy (Al-Said et al., 2011).